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Compound of Interest

Compound Name: Folic Acid Impurity C

Cat. No.: B15352969

For Researchers, Scientists, and Drug Development Professionals

Introduction

Folic acid, a B vitamin, is a critical component in various biological processes, including
nucleotide synthesis and red blood cell formation. Its pharmaceutical preparations must be
monitored for impurities to ensure safety and efficacy. Folic Acid Impurity C is a known
process-related impurity that requires careful monitoring. This document outlines a detailed
protocol for the identification and quantification of Folic Acid Impurity C in pharmaceutical
samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly
sensitive and selective analytical technique.

Folic Acid Impurity C Profile:
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Parameter

Value

Chemical Name

(2S)-2-[[4-[[(2-Amino-4-0x0-1,4-dihydropteridin-

7-yl)methyllamino]benzoyl]lamino] pentanedioic

acid
Molecular Formula C19H19N706
Molecular Weight 441.40 g/mol
CAS Number 47707-78-8

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Folic Acid Impurity

C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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